Cas no 1150102-43-4 (1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one)
1150102-43-4 structure
Product Name:1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one
CAS No:1150102-43-4
MF:C9H7F3N2O
MW:216.159892320633
CID:1099836
PubChem ID:59635407
Update Time:2025-04-20
1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one
- A1-28209
- 1-Methyl-7-(trifluoromethyl)-1H-benzo[d]imidazol-2(3H)-one
- SCHEMBL13015484
- ICNSYWUAUIUVSA-UHFFFAOYSA-N
- 1150102-43-4
-
- Inchi: 1S/C9H7F3N2O/c1-14-7-5(9(10,11)12)3-2-4-6(7)13-8(14)15/h2-4H,1H3,(H,13,15)
- InChI Key: ICNSYWUAUIUVSA-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC2=C1N(C)C(N2)=O)(F)F
Computed Properties
- Exact Mass: 216.05104734g/mol
- Monoisotopic Mass: 216.05104734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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